4',6'-dimethyl-8-[(5-methylthiophen-2-yl)sulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one
Description
The compound 4',6'-dimethyl-8-[(5-methylthiophen-2-yl)sulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one features a spirocyclic framework integrating a bicyclo[3.2.1]octane core fused with a morpholine ring. Key structural elements include:
Properties
IUPAC Name |
2',4'-dimethyl-8-(5-methylthiophen-2-yl)sulfonylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S2/c1-11-4-7-15(24-11)25(21,22)19-13-5-6-14(19)9-17(8-13)10-18(3)16(20)12(2)23-17/h4,7,12-14H,5-6,8-10H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XICIJQKUOYXMDU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(CC2(O1)CC3CCC(C2)N3S(=O)(=O)C4=CC=C(S4)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4',6'-dimethyl-8-[(5-methylthiophen-2-yl)sulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features and functional groups suggest a variety of biological activities, making it a subject of interest for drug discovery and therapeutic applications.
Structural Characteristics
This compound features a bicyclic structure with a spiro configuration, incorporating multiple functional groups such as a sulfonyl group and a morpholine ring. The molecular formula is with an approximate molecular weight of 435.49 g/mol. The presence of these functional groups contributes to its diverse chemical properties and biological interactions.
Table 1: Structural Features of the Compound
| Feature | Description |
|---|---|
| Molecular Formula | |
| Molecular Weight | 435.49 g/mol |
| Key Functional Groups | Sulfonyl, Morpholine |
| Structural Configuration | Spirocyclic |
Research indicates that 4',6'-dimethyl-8-[(5-methylthiophen-2-yl)sulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one exhibits significant biological activity through its interactions with various enzymes. These interactions can either inhibit or activate enzyme functions, influencing metabolic pathways and showcasing potential therapeutic applications.
Case Studies and Research Findings
- Enzyme Interaction Studies : Preliminary studies have shown that this compound can effectively bind to several biomolecules, which may alter their activity. Such interactions are critical for understanding the compound's mechanism of action and potential therapeutic effects.
- Pharmacological Applications : The compound's structural similarities to known pharmacological agents suggest it may be effective in treating conditions related to enzyme dysregulation, such as metabolic disorders or cancers.
- In vitro Studies : Laboratory experiments have demonstrated that the compound can inhibit specific enzymes involved in metabolic pathways, indicating its potential as a lead compound in drug development.
Table 2: Summary of Biological Activities
| Activity Type | Description |
|---|---|
| Enzyme Inhibition | Potential to inhibit key metabolic enzymes |
| Binding Affinity | Strong binding to various biomolecules |
| Therapeutic Potential | Possible applications in metabolic disorders and cancer |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Table 1: Structural and Functional Comparisons
*Estimated based on structural analogs.
Substituent-Driven Functional Differences
A. Sulfonyl Group Variations
- Target Compound : The (5-methylthiophen-2-yl)sulfonyl group balances lipophilicity and electronic effects, favoring membrane permeability and target engagement .
- Trifluoromethylbenzenesulfonyl () : Greater steric bulk and electron-withdrawing properties may improve binding affinity but reduce solubility .
B. Heterocyclic Modifications
C. Halogenation Effects ()
- Chloro and fluoro substituents enhance antimicrobial activity but may introduce toxicity risks .
Research Findings and Implications
- Target Compound : The methylthiophene sulfonyl group likely optimizes bioavailability and target selectivity compared to bulkier analogs .
- Thienopyrimidin-4-yl Analog (): Demonstrated preclinical efficacy in enzyme modulation but requires structural tweaks for solubility .
- Halogenated Analogs () : Highlight trade-offs between potency and safety, necessitating further toxicological studies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
